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Compound of Interest

Compound Name: Diethyl 2-(4-nitrophenyl)malonate

Cat. No.: B082213

Technical Guide: Diethyl 2-(4-
nitrophenyl)malonate

CAS Number: 10565-13-6

This technical guide provides comprehensive information on Diethyl 2-(4-
nitrophenyl)malonate, tailored for researchers, scientists, and professionals in drug
development.

Chemical Identity and Properties

Diethyl 2-(4-nitrophenyl)malonate is a substituted malonic ester derivative. The presence of
the electron-withdrawing nitrophenyl group significantly influences its chemical reactivity,
making it a valuable intermediate in organic synthesis.

Table 1: Physicochemical Properties
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Property Value Reference
CAS Number 10565-13-6 [1]
Molecular Formula C13H15NOe

Molecular Weight 281.26 g/mol

IUPAC Name diethyl 2-(4-

nitrophenyl)propanedioate

Diethyl 4-nitrophenylmalonate,
Synonyms 2-(4-Nitrophenyl)-malonic acid [1]
diethyl ester

Not specified, likely a solid or
Appearance |
0i

Solubility Very slightly soluble (0.19 g/L)

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of Diethyl 2-(4-
nitrophenyl)malonate.

Table 2: Spectroscopic Data
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Spectrum Type Key Data Points Reference

Data available on PubChem,
1H NMR acquired on a Bruker WM-250

instrument.

Data available for related
compounds, such as diethyl 2-

13C NMR _ [2]
(1-(4-nitrophenyl)-3-oxo-3-

phenylpropyl)malonate.

IR spectra for related
infrared (IR) compounds like Diethyl 2-(4-
nfrare

nitrobenzylidene)malonate are

available.

General fragmentation
patterns for 2-substituted
diethyl malonate derivatives
Mass Spectrometry ) [3]
have been described. The loss
of the malonate group (M-159)

is a common fragmentation.

Synthesis and Reactivity

The synthesis of Diethyl 2-(4-nitrophenyl)malonate can be approached through the principles
of malonic ester synthesis. Given the challenges with direct arylation of diethyl malonate,
alternative strategies are often employed.

Proposed Synthetic Workflow

A potential synthetic route involves the nucleophilic aromatic substitution of a suitable 4-nitro-
substituted benzene derivative with the enolate of diethyl malonate.
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Proposed Synthesis of Diethyl 2-(4-nitrophenyl)malonate

(Diethyl malonate) (Strong Base (e.g., NaH)) Aprotic Solvent (e.g., DMF)
Deprotonation
G—Fluoronitrobenzena

Nucleophilic Aromatic Substitution

(Diethyl malonate enolate

Aqueous Workup and Purification
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Workflow for Antifungal Activity Screening

:

Primary Screening:
In vitro antifungal assay against a panel of fungal pathogens (e.g., Fusarium oxysporum)

Activity Observed?

Determine Minimum Inhibitory Concentration (MIC)
and Minimum Fungicidal Concentration (MFC)

i

Cytotoxicity Assays
(e.g., against mammalian cell lines)

E\/Iechanism of Action Studiesj

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. DIETHYL 2-(4-NITROPHENYL)MALONATE Spectrum 10565-13-6 | Spectrum | Chemical
Cloud Database [chemcd.com]

2. researchgate.net [researchgate.net]

3. mdpi.com [mdpi.com]

To cite this document: BenchChem. [What is the CAS number for Diethyl 2-(4-
nitrophenyl)malonate?]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b082213#what-is-the-cas-number-for-diethyl-2-4-
nitrophenyl-malonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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